2-Amino-6-phenyl-1,3-oxazine-4-one

• Molecular Formula: C10H8N2O2
• Molecular Weight: 188.18 g/mol
• IUPAC Name: 2-amino-6-phenyl-1,3-oxazin-4-one
• InChI: InChI=1S/C10H8N2O2/c11-10-12-9(13)6-8(14-10)7-4-2-1-3-5-7/h1-6H,(H2,11,12,13)
• InChI Key: LYPBBLWHWXCLDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=O)N=C(O2)N

Description

2-Amino-6-phenyl-1,3-oxazine-4-one is a useful research compound. Its molecular formula is C10H8N2O2 and its molecular weight is 188.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 9.45 g (0.034M) of methylthiopseudourea H2SO4 is added 40.0 ml of H2O+8.0 g (0.142M) of KOH. With vigorous stirring, 12.0 g (0.0625M) of ethyl benzoylacetate (Aldrich) is also added and the heterogenous mixture allowed to stir at ambient temperature for 18 hours. The resulting solids are filtered and washed very well with H2O followed by ether. The solids are dried at 60° C. in a vacuum oven to yield 7.20 g (61.3 percent) of 2-amino-6-phenyl-1,3-oxazine-4-one. An analytical sample is recrystallized from 95 percent EtOH:DMF to yield 2-amino-6-phenyl-1,3-oxazine-4-one (m.p. 244-246 d).

Synthesis routes and methods II

Procedure details

To 9.45 g (0.034 M) of methylthiopseudourea H2SO4 is added 40.0 ml of H2O+8.0 g (0.142 M) of KOH. With vigorous stirring, 12.0 9 (0.0625 M) of ethyl benzoylacetate (Aldrich) is also added and the heterogenous mixture allowed to stir at ambient temperature for 18 hours. The resulting solids are filtered and washed very well with H2O followed by ether. The solids are dried at 60° C. in a vacuum oven to yield 7.20 g (61.3 percent) of 2-amino-6-phenyl-1,3-oxazine-4-one. An analytical sample is recrystallized from 95 percent EtOH:DMF to yield 2-amino-6-phenyl-1,3-oxazine-4-one (m.p. 244-246 d).